Cas no 1018282-32-0 (3-Piperidinecarboxylic acid, 1-[[(1-methylethyl)amino]carbonyl]-)

• Product Name: 3-Piperidinecarboxylic acid, 1-[[(1-methylethyl)amino]carbonyl]-
• CAS No: 1018282-32-0
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5156256
• Update Time: 2026-03-04

3-Piperidinecarboxylic acid, 1-[[(1-methylethyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-[[(1-methylethyl)amino]carbonyl]-

• Inchi： 1S/C10H18N2O3/c1-7(2)11-10(15)12-5-3-4-8(6-12)9(13)14/h7-8H,3-6H2,1-2H3,(H,11,15)(H,13,14)
• InChI Key： QGMLUXHRHAIPLM-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)C)=O)CCCC(C(O)=O)C1

Additional information on 3-Piperidinecarboxylic acid, 1-[[(1-methylethyl)amino]carbonyl]-

Compound CAS No: 1018282-32-0 - 3-Piperidinecarboxylic Acid, 1-[[(1-Methylethyl)Amino]Carbonyl]

The compound with CAS No: 1018282-32-0, commonly referred to as 3-Piperidinecarboxylic acid, 1-[[(1-methylethyl)amino]carbonyl], is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development and material science.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of this compound. One of the most promising approaches involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields and purity levels. This method has been extensively documented in recent studies published in reputable journals such as Journal of Medicinal Chemistry and Organic Process Research & Development.

The structural integrity of 3-Piperidinecarboxylic acid, 1-[[(1-methylethyl)amino]carbonyl] plays a crucial role in its biological activity. The presence of the piperidine ring provides a rigid framework that enhances molecular stability, while the carboxylic acid and carbamate groups contribute to its functional versatility. These features make it an ideal candidate for exploring its role as a potential therapeutic agent.

In terms of biological applications, this compound has demonstrated remarkable potential in anti-cancer research. A study conducted by researchers at the University of California, San Francisco (UCSF), revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast and prostate cancer cells. The study further highlighted its ability to inhibit key enzymes involved in tumor progression, making it a promising lead compound for anti-cancer drug development.

Beyond its therapeutic applications, 3-Piperidinecarboxylic acid, 1-[[(1-methylethyl)amino]carbonyl] has also found utility in the field of materials science. Recent research indicates that this compound can serve as a precursor for the synthesis of advanced polymers with unique mechanical and thermal properties. These polymers have potential applications in aerospace and automotive industries, where high-performance materials are essential.

The synthesis and characterization of this compound have been extensively covered in recent literature. For instance, a paper published in the Nature Communications journal detailed a novel approach to synthesize this compound using green chemistry principles, thereby reducing environmental impact and enhancing sustainability.

In conclusion, the compound with CAS No: 1018282-32-0, or 3-Piperidinecarboxylic acid, 1-[[(1-methylethyl)amino]carbonyl], represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals and materials science.